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Compound of Interest

Compound Name: H-Glu-OMe

Cat. No.: B149741 Get Quote

Essential Safety and Handling Guide for H-Glu-
OMe
This guide provides crucial safety and logistical information for the handling and disposal of H-
Glu-OMe (L-Glutamic acid α-methyl ester), CAS 6384-08-3. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by minimizing exposure and mitigating potential risks.

Hazard Identification and First Aid
According to safety data, H-Glu-OMe is a white to off-white powder.[1][2] While it is not

classified as a hazardous substance or mixture, appropriate safety precautions should always

be observed. In case of exposure, the following first aid measures should be taken:

After inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.[1]

In case of skin contact: Immediately remove contaminated clothing and wash the affected

area with soap and plenty of water.[1]

After eye contact: Rinse the eyes with plenty of water. If contact lenses are present, remove

them.
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After swallowing: Have the person drink water (no more than two glasses). If they feel

unwell, consult a doctor.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling H-Glu-OMe to

ensure personal safety in a laboratory setting.

PPE Category Item Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z.87.1

standards. A face shield may

be required for tasks with a

high risk of splashing.[3]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

minimum for providing

protection against incidental

contact.[4]

Skin and Body Protection Laboratory coat

A standard lab coat should be

worn and kept fully buttoned to

protect clothing and skin from

potential splashes and spills.

[5]

Full-length pants and closed-

toe shoes

Pants should be worn to cover

the legs, and shoes must

cover the entire foot to prevent

injury from spills or dropped

objects.[5][6]

Respiratory Protection Air-purifying respirator

Recommended if working

outside of a certified chemical

fume hood or if dust or

aerosols are likely to be

generated.[3]
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A systematic approach is essential for minimizing exposure and ensuring safety when working

with H-Glu-OMe.

Preparation:

Always work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize the risk of inhalation.[1][3]

Ensure all necessary PPE is correctly worn before handling the chemical.[3]

Inspect all equipment for cleanliness and proper functioning.

Handling:

When handling the solid material, take care to avoid the formation of dust.[1][7]

Use appropriate tools, such as a spatula or powder funnel, for transferring the compound.[3]

Keep containers tightly closed when not in use.

Cleanup and Decontamination:

Decontaminate all surfaces and equipment that have come into contact with H-Glu-OMe.

Wash hands thoroughly with soap and water after handling is complete.[3]

Disposal Plan
Proper disposal of H-Glu-OMe and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Chemical Waste: Collect any solid waste in a designated, clearly labeled, and sealed

hazardous waste container.[3]

Contaminated Solvents and Liquids: Collect any contaminated solvents or liquid waste in a

separate, labeled, and sealed hazardous waste container.[3]
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Empty Containers: Rinse empty containers three times with an appropriate solvent. Collect

the rinsate as hazardous waste. The rinsed container can then be disposed of according to

your institution's guidelines.[3]

All waste materials must be disposed of in accordance with national and local regulations. Do

not mix with other waste, and handle uncleaned containers as you would the product itself.

Physical and Chemical Properties
Property Value

Physical State Powder[1]

Color White to off-white[1]

Melting Point 145°C (decomposes)[1]

Boiling Point 90°C at 17 mmHg[1]

Flash Point 78°C[1]

Density 1.242 g/cm³[1]

Solubility
Sparingly soluble in water, slightly soluble in

methanol[1]
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Caption: Workflow for the safe handling of H-Glu-OMe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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